Cas no 1040652-32-1 (ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate)

• Product Name: ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
• CAS No: 1040652-32-1
• MF: C₂₅H₂₄N₄O₃S
• MW: 460.548064231873
• CID: 5383992
• Update Time: 2025-05-21

ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• XVXLUXQLZIHPJD-UHFFFAOYSA-N
• ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate

• Inchi： 1S/C25H24N4O3S/c1-3-17-8-10-18(11-9-17)21-15-22-24(26-12-13-29(22)28-21)33-16-23(30)27-20-7-5-6-19(14-20)25(31)32-4-2/h5-15H,3-4,16H2,1-2H3,(H,27,30)
• InChI Key： XVXLUXQLZIHPJD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(NC(CSC2=NC=CN3N=C(C4=CC=C(CC)C=C4)C=C23)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate

Comprehensive Overview of Ethyl 3-(2-{[2-(4-Ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate (CAS 1040652-32-1)

The compound ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate, identified by CAS 1040652-32-1, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a pyrazolo[1,5-a]pyrazine core with an ethylphenyl substituent, linked via a sulfanylacetamido bridge to an ethyl benzoate moiety. This unique architecture positions it as a promising candidate for drug discovery, particularly in targeting enzyme modulation and receptor interactions.

Recent trends in AI-driven drug discovery and computational chemistry have heightened interest in compounds like 1040652-32-1. Researchers are leveraging machine learning to predict its bioactivity and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), addressing common queries such as "How to optimize lead compounds for better pharmacokinetics?" or "What are novel scaffolds for kinase inhibitors?" The integration of high-throughput screening with molecular docking studies further underscores its relevance in modern medicinal chemistry.

The synthetic pathway of ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate involves multi-step organic reactions, including Suzuki coupling, amide bond formation, and esterification. These methods align with the growing demand for green chemistry practices, as industries seek solvent-free or catalytic alternatives to reduce environmental impact. Discussions on platforms like PubMed and ResearchGate often highlight its structure-activity relationship (SAR), particularly how the ethylphenyl group influences target selectivity.

From an SEO perspective, keywords such as "pyrazolo[1,5-a]pyrazine derivatives," "sulfanylacetamido benzoates," and "CAS 1040652-32-1 applications" are frequently searched in conjunction with drug design and biochemical assays. This reflects the compound's niche yet expanding role in preclinical studies. Notably, its thermal stability and solubility profile are also topics of interest, as these properties are critical for formulation development.

In summary, ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate exemplifies the convergence of traditional synthetic chemistry and cutting-edge bioinformatics. Its study not only advances heterocyclic chemistry but also responds to the urgent need for innovative therapeutic agents in areas like oncology and immunology. Future research may explore its polypharmacology or hybrid derivatives to enhance efficacy and reduce off-target effects.